Cas no 5489-57-6 (9(10H)-Acridinone,1-hydroxy-2,3-dimethoxy-10-methyl-)

• Product Name: 9(10H)-Acridinone,1-hydroxy-2,3-dimethoxy-10-methyl-
• CAS No: 5489-57-6
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 374374
• PubChem ID: 5281832
• Update Time: 2025-04-19

9(10H)-Acridinone,1-hydroxy-2,3-dimethoxy-10-methyl- Chemical and Physical Properties

Names and Identifiers

• 9(10H)-Acridinone,1-hydroxy-2,3-dimethoxy-10-methyl-
• 1-hydroxy-2,3-dimethoxy-10-methylacridin-9-one
• 1-Hydroxy-2,3-dimethoxy-10-methyl-10H-acridin-9-on
• 1-hydroxy-2,3-dimethoxy-10-methyl-10H-acridin-9-one
• 1-hydroxy-2,3-dimethoxy-10-methyl-9(10H)-acridone
• 1-hydroxy-2,3-dimethoxy-10-methyl-9-acridone
• Arborinin
• Arborinine
• Arbornine
• CHEBI:375808
• CHEMBL349609
• NSC681020
• NSC94650
• SureCN1663913
• 9(10H)-Acridinone, 1-hydroxy-2,3-dimethoxy-10-methyl-
• CS-0102112
• 5489-57-6
• AKOS040761369
• 9(10H)-Acridinone, 1-hydroxy-2,3-dimethoxy-10-methyl- (9CI)
• NSC 94650
• 9(10H)-Acridinone,3-dimethoxy-10-methyl-
• 9-Acridanone,3-dimethoxy-10-methyl-
• ATBZZQPALSPNMF-UHFFFAOYSA-N
• UNII-16XG8UE639
• SCHEMBL1663913
• NS00094756
• 1-Hydroxy-2,3-dimethoxy-10-methyl-9-Acridanone
• 9-Acridanone, 1-hydroxy-2,3-dimethoxy-10-methyl-
• 9-Acridanone, 1-hydroxy-2,3-dimethoxy-10-methyl- (8CI)
• NSC-681020
• BDBM50049390
• 1-Hydroxy-2,3-dimethoxy-10-methyl-9(10H)-acridinone
• DTXSID60203378
• 16XG8UE639
• 1-Hydroxy-2,3-dimethoxy-10-methylacridin-9(10H)-one
• 1-Hydroxy-2,3-dimethoxy-10-methylacridone
• NSC 681020
• 1-HYDROXY-2,3-DIMETHOXY-10-METHYL-9,10-DIHYDROACRIDIN-9-ONE
• 1-hydroxy-2,3-dimethoxy-N-methylacridone
• Q27105822
• 1-Hydroxy-2,3-dimethoxy-10-methylacridan-9-one
• XA163699
• CHEBI:2804
• HY-128912
• 1-hydroxy-2,3-dimethoxy-10-methyl-acridin-9-one
• NSC-94650
• SA149_23.1
• 9(10H)-Acridinone, 1-hydroxy-2,3-dimethoxy-10-methyl-(9CI)
• DS-009297
• DTXCID60125869
• 9-Acridanone, 1-hydroxy-2,3-dimethoxy-10-methyl-(8CI)

• Inchi： 1S/C16H15NO4/c1-17-10-7-5-4-6-9(10)14(18)13-11(17)8-12(20-2)16(21-3)15(13)19/h4-8,19H,1-3H3
• InChI Key： ATBZZQPALSPNMF-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1O)C(C1C=CC=CC=1N2C)=O)OC

Computed Properties

• Exact Mass: 285.10015
• Monoisotopic Mass: 285.100108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59
• XLogP3: 3.3

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.296
• Melting Point: 175-176°C
• Boiling Point: 508.4°C at 760 mmHg
• Flash Point: 261.3°C
• Refractive Index: 1.621
• PSA: 59
• LogP: 2.41450

9(10H)-Acridinone,1-hydroxy-2,3-dimethoxy-10-methyl- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridones
• Natural Products and Extracts Plant Extracts Plant based Esenbeckia berlandieri